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Compound of Interest

Compound Name: 5-Methoxyfuran-2(3H)-one

cat. No.: B15202071

For Researchers, Scientists, and Drug Development Professionals
Introduction

5-Methoxyfuran-2(3H)-one, also known as y-methoxy-y-butyrolactone, is a five-membered
lactone belonging to the broader class of y-butyrolactones. This structural motif is of significant
interest in medicinal chemistry and drug development due to its presence in a wide array of
biologically active natural products and synthetic compounds. The y-butyrolactone scaffold is
recognized as a privileged structure, often imparting desirable pharmacokinetic and
pharmacodynamic properties to molecules.[1][2] This technical guide provides a
comprehensive review of the available scientific literature on 5-Methoxyfuran-2(3H)-one,
focusing on its chemical properties, synthesis, and biological activities. Due to the limited
specific data on this particular derivative, information from the broader class of y-butyrolactones
is included to provide a contextual understanding.

Chemical Structure and Properties

The chemical structure of 5-Methoxyfuran-2(3H)-one is characterized by a saturated five-
membered ring containing an ester group (lactone) and a methoxy group at the 5-position. Its
isomer, 5-Methoxyfuran-2(5H)-one, features a double bond within the furanone ring.

Structure of 5-Methoxyfuran-2(3H)-one vs. 5-Methoxyfuran-2(5H)-one:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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